Cas no 2229299-12-9 (tert-butyl N-3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propylcarbamate)

Tert-butyl N-3-amino-2-(2,2-dimethyl-1,1-dioxo-1λ⁶-thiolan-3-yl)propylcarbamate is a specialized carbamate-protected amine derivative featuring a sulfolane moiety. Its key structural attributes include a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The presence of the 2,2-dimethyl-1,1-dioxo-1λ⁶-thiolan-3-yl group contributes to its unique steric and electronic properties, making it valuable in peptide synthesis and medicinal chemistry applications. The compound’s well-defined reactivity profile and compatibility with standard coupling reagents render it a versatile intermediate for constructing complex molecular architectures. Its crystalline nature and high purity further ensure reproducibility in synthetic workflows.
tert-butyl N-3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propylcarbamate structure
2229299-12-9 structure
Product Name:tert-butyl N-3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propylcarbamate
CAS No:2229299-12-9
MF:C14H28N2O4S
MW:320.44812297821
CID:6335758
PubChem ID:165712991
Update Time:2025-10-13

tert-butyl N-3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propylcarbamate
    • 2229299-12-9
    • EN300-1901895
    • tert-butyl N-[3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propyl]carbamate
    • Inchi: 1S/C14H28N2O4S/c1-13(2,3)20-12(17)16-9-10(8-15)11-6-7-21(18,19)14(11,4)5/h10-11H,6-9,15H2,1-5H3,(H,16,17)
    • InChI Key: PLCGKZZKUXCCRD-UHFFFAOYSA-N
    • SMILES: S1(CCC(C(CN)CNC(=O)OC(C)(C)C)C1(C)C)(=O)=O

Computed Properties

  • Exact Mass: 320.17697855g/mol
  • Monoisotopic Mass: 320.17697855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 107Ų

tert-butyl N-3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1901895-0.05g
tert-butyl N-[3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propyl]carbamate
2229299-12-9
0.05g
$1500.0 2023-09-18
Enamine
EN300-1901895-0.1g
tert-butyl N-[3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propyl]carbamate
2229299-12-9
0.1g
$1572.0 2023-09-18
Enamine
EN300-1901895-0.25g
tert-butyl N-[3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propyl]carbamate
2229299-12-9
0.25g
$1642.0 2023-09-18
Enamine
EN300-1901895-0.5g
tert-butyl N-[3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propyl]carbamate
2229299-12-9
0.5g
$1714.0 2023-09-18
Enamine
EN300-1901895-1.0g
tert-butyl N-[3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propyl]carbamate
2229299-12-9
1g
$1785.0 2023-06-01
Enamine
EN300-1901895-2.5g
tert-butyl N-[3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propyl]carbamate
2229299-12-9
2.5g
$3501.0 2023-09-18
Enamine
EN300-1901895-5.0g
tert-butyl N-[3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propyl]carbamate
2229299-12-9
5g
$5179.0 2023-06-01
Enamine
EN300-1901895-10.0g
tert-butyl N-[3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propyl]carbamate
2229299-12-9
10g
$7681.0 2023-06-01
Enamine
EN300-1901895-1g
tert-butyl N-[3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propyl]carbamate
2229299-12-9
1g
$1785.0 2023-09-18
Enamine
EN300-1901895-5g
tert-butyl N-[3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propyl]carbamate
2229299-12-9
5g
$5179.0 2023-09-18

Additional information on tert-butyl N-3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propylcarbamate

Recent Advances in the Study of tert-butyl N-3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propylcarbamate (CAS: 2229299-12-9)

The compound tert-butyl N-3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propylcarbamate (CAS: 2229299-12-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfolane-derived structure, has shown promising potential in various therapeutic applications, particularly in the development of novel protease inhibitors and targeted drug delivery systems. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for future drug development.

One of the key areas of research involves the synthesis and optimization of tert-butyl N-3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The researchers utilized a combination of solid-phase peptide synthesis (SPPS) and microwave-assisted reactions to achieve a 75% overall yield, a significant improvement over traditional methods. This advancement is expected to facilitate large-scale production for preclinical and clinical studies.

In terms of pharmacological applications, recent in vitro and in vivo studies have demonstrated the compound's efficacy as a selective inhibitor of cysteine proteases, particularly cathepsin B and L. These proteases are implicated in various pathological conditions, including cancer metastasis, inflammatory diseases, and neurodegenerative disorders. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that tert-butyl N-3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propylcarbamate exhibited nanomolar inhibitory activity against cathepsin B (IC50 = 12 nM), with high selectivity over other related proteases. The study also highlighted its potential as a lead compound for developing anti-metastatic agents.

Another promising avenue of research explores the compound's role in targeted drug delivery. Its unique chemical structure allows for conjugation with various therapeutic agents, enabling the development of prodrugs with enhanced bioavailability and tissue specificity. A recent publication in Molecular Pharmaceutics (2024) demonstrated the successful conjugation of this compound with doxorubicin, resulting in a prodrug that showed reduced cardiotoxicity and improved tumor accumulation in mouse models of breast cancer. The researchers attributed these benefits to the sulfolane moiety's ability to modulate drug release kinetics and improve cellular uptake.

Despite these advancements, challenges remain in the clinical translation of tert-butyl N-3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propylcarbamate-based therapeutics. Current research is addressing issues related to metabolic stability, potential off-target effects, and formulation optimization. A comprehensive review in Expert Opinion on Drug Discovery (2024) emphasized the need for further pharmacokinetic and toxicological studies to fully assess the compound's therapeutic potential. Nevertheless, the growing body of evidence supports its continued investigation as a valuable scaffold in drug discovery.

In conclusion, recent studies on tert-butyl N-3-amino-2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propylcarbamate (CAS: 2229299-12-9) have significantly advanced our understanding of its chemical properties and therapeutic potential. From improved synthetic methods to promising pharmacological applications, this compound represents an exciting area of research in chemical biology and pharmaceutical sciences. Future studies will likely focus on optimizing its drug-like properties and exploring its potential in combination therapies, paving the way for novel treatment strategies in various disease areas.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd